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Introduction
The Neuropeptide Y Receptor Y5 (NPY5R) is a G-protein coupled receptor (GPCR)

predominantly expressed in the central nervous system. It plays a crucial role in regulating food

intake, energy homeostasis, and anxiety.[1] Dysregulation of the NPY5R signaling pathway has

been implicated in obesity and other metabolic disorders, making it an attractive therapeutic

target for drug discovery.

These application notes provide detailed protocols for high-throughput screening (HTS) assays

designed to identify novel NPY5R ligands. The methodologies described include a primary

screening workflow, a radioligand binding assay for determining binding affinity, and a

functional cell-based assay for assessing ligand-induced cellular responses.

NPY5R Signaling Pathway
NPY5R is primarily coupled to the Gi/o family of G-proteins.[2][3] Upon activation by its

endogenous ligand, Neuropeptide Y (NPY), the receptor initiates a signaling cascade that

includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP

(cAMP) levels. Additionally, NPY5R activation can stimulate the phospholipase C (PLC)

pathway and the mitogen-activated protein kinase (MAPK/ERK) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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